Cas no 1806845-86-2 (6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile
• CAS No: 1806845-86-2
• MF: C₉H₄F₂N₄O₂
• MW: 238.15046787262
• CID: 4878794
• Update Time: 2025-06-25

6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H4F2N4O2/c10-9(11)6-3-5(4-13)14-7(1-2-12)8(6)15(16)17/h3,9H,1H2
• InChI Key： GSFQIKGYENBDGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(CC#N)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1
• Topological Polar Surface Area: 106

Additional information on 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile: A Comprehensive Overview

6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile, identified by the CAS number 1806845-86-2, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, a difluoromethyl substituent, and a nitro group, all attached to a pyridine ring. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and oxidation reactions to construct this molecule. The use of difluoromethylation agents has been particularly innovative, enabling the introduction of the difluoromethyl group in a controlled manner. Recent advancements in catalytic systems have further streamlined the synthesis process, enhancing both yield and purity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The cyano and nitro groups are known to exhibit bioactivity, making this molecule a candidate for anti-cancer and anti-inflammatory agents. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in disease progression. For instance, research published in Nature Communications highlights its ability to inhibit specific kinases associated with cancer cell proliferation.

In addition to its medicinal applications, 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile has shown potential in materials science. Its electron-withdrawing groups make it an attractive candidate for use in organic electronics. Researchers have explored its properties as an electron acceptor in organic photovoltaic devices, where it has demonstrated improved charge transport characteristics. These findings were reported in a 2023 issue of Advanced Materials, underscoring its role in advancing renewable energy technologies.

The structural complexity of this compound also makes it an excellent model for studying chemical reactivity under various conditions. Computational chemistry techniques have been employed to predict its electronic properties and reactivity patterns. These studies have provided insights into its stability under thermal and photochemical conditions, which are critical for its practical applications.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile, with its CAS number 1806845-86-2, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis methodologies, bioactive properties, and role in materials science highlight its significance in contemporary research. As ongoing studies continue to uncover new potentials, this compound is poised to make substantial contributions to both academic and industrial advancements.